Cas no 121245-06-5 (4H-Anthra[1,2-b]pyran-4,7,12-trione,11-hydroxy-2-[2-hydroxy-1-oxiranyl-1-[[2,3,6-trideoxy-3-(dimethylamino)-b-L-arabino-hexopyranosyl]oxy]ethyl]-5-methyl-(9CI))

• Product Name: 4H-Anthra[1,2-b]pyran-4,7,12-trione,11-hydroxy-2-[2-hydroxy-1-oxiranyl-1-[[2,3,6-trideoxy-3-(dimethylamino)-b-L-arabino-hexopyranosyl]oxy]ethyl]-5-methyl-(9CI)
• CAS No: 121245-06-5
• MF: C₃₀H₃₁NO₁₀
• MW: 565.567849397659
• CID: 151925
• PubChem ID: 196765
• Update Time: 2025-04-19

4H-Anthra[1,2-b]pyran-4,7,12-trione,11-hydroxy-2-[2-hydroxy-1-oxiranyl-1-[[2,3,6-trideoxy-3-(dimethylamino)-b-L-arabino-hexopyranosyl]oxy]ethyl]-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Anthra[1,2-b]pyran-4,7,12-trione,11-hydroxy-2-[2-hydroxy-1-oxiranyl-1-[[2,3,6-trideoxy-3-(dimethylamino)-b-L-arabino-hexopyranosyl]oxy]ethyl]-5-methyl-(9CI)
• 2-[1-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-2-hydroxy-1-(oxiran-2-yl)ethyl]-11-hydroxy-5-methylnaphtho[2,3-h]chromene-4,7,12-trione
• 4H-Anthra[1,2-b]pyran-4,7,12-trione,11-hydroxy-2-[2-hydroxy-1-oxiranyl-1-[[2,3,6-trideoxy-3-(dimethylamino)-b-L-arabino-hexop
• 121245-06-5
• A 51493A
• 2-Hydroxy-1-(11-hydroxy-5-methyl-4,7,12-trioxo-7,12-dihydro-4H-anthra[1,2-b]pyran-2-yl)-1-(oxiran-2-yl)ethyl 2,3,6-trideoxy-3-(dimethylamino)hexopyranoside
• DTXSID30923733
• AKOS040747650

• Inchi： 1S/C30H31NO10/c1-13-8-16-25(28(37)24-15(27(16)36)6-5-7-18(24)33)29-23(13)19(34)10-20(40-29)30(12-32,21-11-38-21)41-22-9-17(31(3)4)26(35)14(2)39-22/h5-8,10,14,17,21-22,26,32-33,35H,9,11-12H2,1-4H3
• InChI Key： DPEJSNRXRQGSSD-UHFFFAOYSA-N
• SMILES： O(C1CC(C(C(C)O1)O)N(C)C)C(C1=CC(C2C(C)=CC3C(C4C=CC=C(C=4C(C=3C=2O1)=O)O)=O)=O)(CO)C1CO1

Computed Properties

• Exact Mass: 565.19483
• Monoisotopic Mass: 565.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 818.6°Cat760mmHg
• Flash Point: 448.9°C
• Refractive Index: 1.684
• PSA: 155.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranone glycosides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones Naphthopyranone glycosides